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Cat. No.: B15557027

Get Quote

Introduction

Flunixin is a potent, non-steroidal anti-inflammatory drug (NSAID) widely used in veterinary

medicine to alleviate inflammation, pain, and fever in livestock.[1][2] Its use, however, can lead

to drug residues in animal-derived food products, posing potential health risks to consumers.

Regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for flunixin

and its metabolites in various food matrices to ensure consumer safety.[3][4] In bovine milk, the

primary marker for flunixin residue is its major metabolite, 5-hydroxyflunixin.[3][4][5][6] Accurate

and sensitive analytical methods are crucial for monitoring these residues. The use of a stable

isotope-labeled internal standard, such as 5-Hydroxy Flunixin-d3, is essential for achieving

precise and accurate quantification by compensating for matrix effects and variations in sample

preparation and instrument response. This document provides detailed application notes and

protocols for the use of 5-Hydroxy Flunixin-d3 in the analysis of flunixin and 5-hydroxyflunixin

in food samples, particularly milk, using Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS).

Principle of the Method
The analytical method involves the extraction of flunixin and 5-hydroxyflunixin from the food

matrix, followed by cleanup and analysis using LC-MS/MS. 5-Hydroxy Flunixin-d3 is added to
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the sample at the beginning of the extraction process as an internal standard. Due to its

identical chemical and physical properties to the native analyte, it co-extracts and co-elutes, but

is differentiated by its higher mass. This allows for accurate quantification by correcting for any

analyte loss during sample processing and for signal suppression or enhancement caused by

the sample matrix.

Quantitative Data Summary
The following tables summarize the performance characteristics of LC-MS/MS methods for the

determination of flunixin and 5-hydroxyflunixin in various food matrices.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) (μg/kg)
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Analyte Matrix
Method 1
LOD

Method 1
LOQ

Method 2
LOD

Method 2
LOQ

Flunixin Milk 4 15 2 5

5-

Hydroxyflunix

in

Milk 5 15 3 9

Flunixin Beef 2-8 5-27 - -

5-

Hydroxyflunix

in

Beef 2-10 6-33 - -

Flunixin Chicken 2-8 5-27 - -

5-

Hydroxyflunix

in

Chicken 2-10 6-33 - -

Flunixin Egg 2-8 5-27 - -

5-

Hydroxyflunix

in

Egg 2-10 6-33 - -

Flunixin Flatfish 2-8 5-27 - -

5-

Hydroxyflunix

in

Flatfish 2-10 6-33 - -

Flunixin Shrimp 2-8 5-27 - -

5-

Hydroxyflunix

in

Shrimp 2-10 6-33 - -

Data sourced from a study comparing two different analytical methods for various livestock and

fishery products.[3][4][5]
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Table 2: Recovery and Precision (Method 1 in Milk)

Analyte
Spiking Level
(μg/kg)

Recovery (%)
Repeatability
(RSDr, %)

Within-lab
Reproducibilit
y (RSDw, %)

Flunixin 10 95.2 5.4 8.1

20 98.7 4.1 6.5

40 101.3 3.5 5.8

5-Hydroxyflunixin 10 92.4 6.8 9.2

20 96.8 4.9 7.3

40 99.5 4.2 6.7

This data demonstrates the accuracy and precision of the method at different concentration

levels in milk.[3][4]

Experimental Protocols
Protocol 1: Analysis of Flunixin and 5-Hydroxyflunixin in
Milk
This protocol is based on a multi-residue, multi-class analysis method.[3][4]

1. Materials and Reagents

5-Hydroxy Flunixin-d3 internal standard solution

Flunixin and 5-hydroxyflunixin analytical standards

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid (FA)
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Water, ultrapure

C18 solid-phase extraction (SPE) cartridges

0.2 µm syringe filters

2. Sample Preparation and Extraction

Weigh 5 g of a homogenized milk sample into a 50 mL centrifuge tube.

Add a known amount of 5-Hydroxy Flunixin-d3 internal standard solution.

Add 10 mL of acetonitrile.

Vortex for 5 minutes.

Centrifuge at 4,700 × g for 10 minutes at 4°C.

Transfer the supernatant to a new 50 mL centrifuge tube containing 500 mg of C18 sorbent

and 10 mL of n-hexane saturated with acetonitrile.

Shake for 10 minutes and centrifuge at 4,700 × g for 5 minutes at 4°C.

Transfer 5 mL of the acetonitrile extract to a 15 mL tube and evaporate to dryness under a

gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of water:methanol (1:1, v/v).

Filter the reconstituted sample through a 0.2 µm syringe filter into an autosampler vial for LC-

MS/MS analysis.

3. LC-MS/MS Parameters

LC Column: C18 column (e.g., 2.1 mm × 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in methanol
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Gradient: Start with 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and return to

initial conditions.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Ionization Mode: Electrospray Ionization (ESI), positive

MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor and product ions for

flunixin, 5-hydroxyflunixin, and 5-Hydroxy Flunixin-d3.

Protocol 2: Alternative Method for Milk Analysis
This method includes additional reagents for extraction.[3][4]

1. Materials and Reagents

Same as Protocol 1, with the addition of:

EDTA solution

Dichloromethane

2. Sample Preparation and Extraction

Weigh 2 g of milk into a 50 mL centrifuge tube.

Add 100 µL of EDTA solution and shake for 3 minutes.

Add a known amount of 5-Hydroxy Flunixin-d3 internal standard.

Add 8.5 mL of acetonitrile with 0.1% formic acid and 1.5 mL of dichloromethane.

Shake for 15 minutes and centrifuge at 4,500 × g for 10 minutes at 4°C.

Transfer the supernatant to a 15 mL tube containing 150 mg of C18.

Shake for 10 minutes and centrifuge at 4,500 × g for 10 minutes at 4°C.
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Transfer the supernatant to a new 15 mL tube and evaporate to dryness under nitrogen at

40°C.

Reconstitute the residue with 1 mL of methanol, sonicate for 5 minutes, and mix vigorously.

Centrifuge for 10 minutes at 16,000 × g and 4°C.

Filter the supernatant through a 0.2 µm nylon syringe filter into an autosampler vial.

3. LC-MS/MS Parameters

Similar to Protocol 1, with potential minor adjustments to the gradient based on system

suitability.
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Caption: Experimental workflow for the analysis of flunixin and its metabolites in food samples.
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Role of Internal Standard in Quantification

Analytical Process

5-Hydroxyflunixin Signal Intensity: A

5-Hydroxy Flunixin-d3 Signal Intensity: IS Extraction, Cleanup,
LC-MS/MS Analysis Ratio = A / IS

Accurate Concentration

Click to download full resolution via product page

Caption: Logical relationship of using an isotopically labeled internal standard for accurate

quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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